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Compound of Interest

Compound Name: Ethyl 3,3,3-trifluoropropanoate

Cat. No.: B1273106

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for the handling of Ethyl 3,3,3-
trifluoropropanoate in a laboratory setting. Adherence to these guidelines is crucial for
ensuring the safety of researchers, scientists, and drug development professionals.

Hazard Summary

Ethyl 3,3,3-trifluoropropanoate is a flammable liquid and vapor that can cause skin and eye
irritation, and may lead to respiratory irritation.[1][2] It is imperative to handle this chemical with
appropriate safety measures to mitigate these risks.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when handling
Ethyl 3,3,3-trifluoropropanoate.
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Protection Type

Recommended Equipment

Specifications & Notes

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[3][4]

Equipment should comply with
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[3][4]

Skin Protection

Appropriate protective gloves

and clothing to prevent skin

Wash hands and any exposed
skin thoroughly after handling.

[3] Contaminated clothing

exposure.[3][4][5] should be removed and

washed before reuse.[2]

To be used if exposure limits

are exceeded or if irritation or
A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

) ) other symptoms are
Respiratory Protection ]
experienced.[3][4][5] Use only

outdoors or in a well-ventilated

area.[2][6]

Safe Handling and Storage Protocol

Engineering Controls:

» Facilities must be equipped with an eyewash station and a safety shower in close proximity
to the workstation.[3][5]

e Use in a well-ventilated area.[2][6] Explosion-proof electrical, ventilating, and lighting
equipment should be utilized.[1][3]

Handling Procedures:
¢ Read and understand the Safety Data Sheet (SDS) before use.

o Keep away from heat, sparks, open flames, and other ignition sources.[1][3] No smoking.[1]
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Use only non-sparking tools and take precautionary measures against static discharge.[3][4]
Ground and bond container and receiving equipment.[2][3]

Avoid breathing vapor or mist.[5]

Avoid contact with skin, eyes, and clothing.[3][5]

Handle in accordance with good industrial hygiene and safety practices.[3][7]
Storage:

e Store in a cool, dry, and well-ventilated place.[3][5]

» Keep the container tightly closed.[1][3][5]

» Store in a flammables area away from incompatible materials such as strong oxidizing
agents.[3][5]

First Aid Measures

In case of exposure, follow the procedures outlined in the table below.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[5] Remove contact

lenses if present and easy to do.[2][3] Seek

medical attention.[3][5]

Flush skin with plenty of water for at least 15
) minutes while removing contaminated clothing
Skin Contact ) S
and shoes.[5] Seek medical attention if irritation

persists.[3]

Remove the individual from exposure to fresh

air immediately.[5] If not breathing, give artificial

Inhalation o o )
respiration. If breathing is difficult, give oxygen.
[5] Seek medical attention.[5]
Do NOT induce vomiting. Wash mouth out with
Ingestion water.[5] Seek immediate medical attention or

call a poison control center.[2][3]

Spill and Disposal Plan

Accidental Release Measures:

Evacuate unnecessary personnel from the area.[1][2]

Remove all sources of ignition.[3][4][5]

Ensure adequate ventilation.[1]

Wear appropriate personal protective equipment as indicated in the PPE section.[5]

Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a suitable,
closed container for disposal.[5] Use spark-proof tools during cleanup.[3][5]

Disposal:
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o Chemical waste generators must determine if the discarded chemical is classified as a
hazardous waste.[3][5]

e Consult and comply with local, regional, and national hazardous waste regulations for
complete and accurate classification and disposal.[3][5]

e Dispose of contents and container to an approved waste disposal plant.[3][4]
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Caption: Workflow for the safe handling and disposal of Ethyl 3,3,3-trifluoropropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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